Benzothiazole-2-carboxamide, N-(3-methyl-3H-naphtho[2,1-d]thiazol-2-ylidene)-

• IUPAC Name: N-(3-methylbenzo[g][1,3]benzothiazol-2-ylidene)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C20H13N3OS2/c1-23-15-11-10-12-6-2-3-7-13(12)17(15)26-20(23)22-18(24)19-21-14-8-4-5-9-16(14)25-19/h2-11H,1H3
• InChI Key: XJTJKWKHGYPETG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C3=CC=CC=C3C=C2)SC1=NC(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C20H13N3OS2
• Molecular Weight: 375.5 g/mol

Description

“Benzothiazole-2-carboxamide, N-(3-methyl-3H-naphtho[2,1-d]thiazol-2-ylidene)-” is a chemical compound. It is a derivative of benzothiazole. The molecular formula of this compound is C8H7NS.

Synthesis Analysis

The synthesis of benzothiazole derivatives involves a multi-step reaction. For instance, 6-chloro-1,3-benzothiazole-2-amine was synthesized by reacting 4-chloroaniline with potassium thiocyanate. Further synthesis steps would depend on the specific benzothiazole derivative being produced.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives can vary widely depending on the specific compound and reaction conditions. For instance, N-(6-Chlorobenzo[d]thiazol-2-yl) hydrazine carboxamide has been synthesized through a multi-step reaction. The specific reactions that “Benzothiazole-2-carboxamide, N-(3-methyl-3H-naphtho[2,1-d]thiazol-2-ylidene)-” undergoes would depend on its chemical structure and the reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Benzothiazole-2-carboxamide, N-(3-methyl-3H-naphtho[2,1-d]thiazol-2-ylidene)-” can be predicted based on its molecular structure. For instance, its molecular weight can be calculated from its molecular formula, C8H7NS, to be 149.213. Other properties such as solubility, melting point, and boiling point would require experimental determination.

Scientific Research Applications

Anti-Tubercular Compounds

. The inhibitory concentrations of the newly synthesized molecules were compared with standard reference drugs, and the new benzothiazole derivatives showed better inhibition potency against M. .

Anti-Inflammatory Properties

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Anticancer Agent

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PET Imaging Probe

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Kinase Inhibitor

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Antimicrobially Active Molecule

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Treatment for Interval Loss of Nerve Function

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Analgesic Activities

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Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been shown to inhibit the DprE1 enzyme, which is crucial for the survival of Mycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives are known to interact with their targets, leading to inhibition of essential enzymes . This interaction disrupts the normal functioning of the target, leading to the desired therapeutic effects .

Biochemical Pathways

Benzothiazole derivatives have been found to affect the biochemical pathways related to the survival and proliferation of Mycobacterium tuberculosis . By inhibiting the DprE1 enzyme, these compounds disrupt the synthesis of arabinogalactan, a key component of the mycobacterial cell wall . This leads to the death of the bacteria .

Pharmacokinetics

Thiazole derivatives are generally known for their good absorption and distribution profiles .

Result of Action

The inhibition of the DprE1 enzyme by benzothiazole derivatives leads to the disruption of the mycobacterial cell wall synthesis . This results in the death of Mycobacterium tuberculosis, thereby exhibiting anti-tubercular activity .

Action Environment

The action, efficacy, and stability of Benzothiazole-2-carboxamide, N-(3-methyl-3H-naphtho[2,1-d]thiazol-2-ylidene)- can be influenced by various environmental factors. These may include the pH of the environment, presence of other substances, temperature, and more .

Future Directions

The future directions for research on “Benzothiazole-2-carboxamide, N-(3-methyl-3H-naphtho[2,1-d]thiazol-2-ylidene)-” and related compounds could include further exploration of their synthesis, characterization, and potential applications. For instance, given the anti-inflammatory and analgesic activities observed for some benzothiazole derivatives, there may be potential for the development of new therapeutic agents based on these compounds.